Cas no 14295-11-5 (1,3,2-Dioxaphospholane,2-ethoxy-, 2-sulfide)

• Product Name: 1,3,2-Dioxaphospholane,2-ethoxy-, 2-sulfide
• CAS No: 14295-11-5
• MF: C₄H₉O₃PS
• MW: 168.151221036911
• CID: 222776
• PubChem ID: 305786
• Update Time: 2025-04-19

1,3,2-Dioxaphospholane,2-ethoxy-, 2-sulfide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphospholane,2-ethoxy-, 2-sulfide
• 2-ethoxy-2-sulfanylidene-1,3,2λ⁵-dioxaphospholane
• 2-Aethoxy-2-thiono-1,3,2-dioxaphospholan
• 2-ethoxy-[1,3,2]dioxaphospholane 2-sulfide
• 2-ethoxy-1,3,2-dioxaphospholane 2-sulfide
• 2-ethoxy-2-sulfanylidene-1,3,2
• 2-Ethoxy-2-thiono-1,3,2-dioxaphospholan
• AC1L77LA
• NSC202845
• thiophosphoric acid O,O'-ethanediyl ester-O'-ethyl ester
• Thiophosphorsaeure-O,O'-aethandiylester-O'-aethylester
• NSC-202845
• 2-Ethoxy-1,3,2lambda~5~-dioxaphospholane-2-thione
• 14295-11-5
• DTXSID20308257

• Inchi： 1S/C4H9O3PS/c1-2-5-8(9)6-3-4-7-8/h2-4H2,1H3
• InChI Key： IKEBCWAVKBEVHL-UHFFFAOYSA-N
• SMILES： S=P1(OCC)OCCO1

Computed Properties

• Exact Mass: 168.00107
• Monoisotopic Mass: 168.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 171°C at 760 mmHg
• Flash Point: 57.2°C
• Refractive Index: 1.49
• PSA: 27.69
• LogP: 1.94480